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Compound of Interest

Compound Name: Linalool - d6

Cat. No.: B1165040

Disclaimer: No specific Safety Data Sheet (SDS) for Linalool-d6 (CAS No. 1219804-01-3) was
publicly available at the time of this writing. The following technical guide is based on the
comprehensive safety data for its non-deuterated analogue, Linalool (CAS No. 78-70-6). While
the toxicological properties are expected to be very similar, this guide should be used as a
reference with the understanding that minor differences may exist. Deuterated compounds are
generally considered non-radioactive and safe for laboratory and research use.[1]

This in-depth guide provides crucial safety data and handling protocols for Linalool-d6,
designed for researchers, scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of Linalool is presented below. These
values are critical for understanding its behavior under various laboratory conditions.
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Property Value Source
Molecular Formula C10H12D60O -
Molecular Weight 160.30 g/mol -
Appearance Colorless liquid [2]

Floral, similar to bergamot oil
Odor [2][3]
and French lavender

199 °C/390.2 °F @ 760

Boiling Point mmHg [3]
Melting Point <25°C [4]
Flash Point 75°C /167 °F [3]
Density 0.861 g/cm? [3]
Vapor Pressure 0.1 mbar @ 20 °C [3]
Solubility in Water 1.45g/lL @ 25 °C [3]
Autoignition Temperature 235 °C /455 °F [3]

Section 2: Toxicological Data

The toxicological profile of Linalool is essential for assessing potential health hazards. The
following table summarizes acute toxicity data.

Exposure . .

Endpoint Value Species Source
Route
Oral LD50 2790 mg/kg Rat [41[5][6]
Dermal LD50 5610 mg/kg Rabbit [31[51[6]
Oral LD50 2200 mg/kg Mouse [4]
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Section 3: Hazard Identification and GHS
Classification

Linalool is classified with several hazard statements under the Globally Harmonized System
(GHS). Understanding these classifications is fundamental to safe handling.

Hazard Class GHS Classification Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
o Category 2A o

irritation irritation

. o H317: May cause an allergic
Skin sensitization Category 1B ] )
skin reaction

Hazardous to the aquatic o
] Category 3 H402: Harmful to aquatic life
environment, acute hazard

Source:[4][7][8]

Section 4: Experimental Protocols - Safe Handling
Workflow

Adherence to a strict experimental workflow is paramount when handling chemical reagents.
The following diagram outlines the recommended procedure for the safe handling of Linalool-
d6, from acquisition to disposal.
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Emergency Procedures

In Case of Skin Contact: In Case of Eye Contact: In Case of Inhalation In Case of Fire:
Wash with Soap & Water Rinse with Water for 15 mins Move to Fresh Air Use CO2, Dry Chemical, or Foam

Preparation

Review SDS for Linalool

Proceed with
caution

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Begin work

Handling & Exiierimental_ion

Work in a Well-Ventilated Area
(Fume Hood)

Dispense and Handle
the Compound

For next use

Perform Experiment

Experiment
complete

Post-Experii?ent & Disposal

Decontaminate Work Area

Dispose of Waste According to
Institutional & Local Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Profile of Linalool-d6: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165040#safety-data-sheet-sds-for-linalool-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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